3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid
Overview
Description
“3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid” is a chemical compound that belongs to the class of organic compounds known as pyrazole carboxylic acids and derivatives . These are heterocyclic compounds containing a pyrazole ring in which a hydrogen atom is replaced by a carboxylic acid group . The molecular formula of this compound is C6H7BrN2O2 .
Synthesis Analysis
The synthesis of pyrazole derivatives, including “3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid”, can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature .Molecular Structure Analysis
The molecular structure of “3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid” is characterized by a 5-membered ring structure made up of two nitrogen atoms in the neighboring position and three carbon atoms in the central position . The InChI key for this compound is IOOWDXMXZBYKLR-UHFFFAOYSA-N .Chemical Reactions Analysis
Pyrazoles, including “3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid”, are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . They can undergo a variety of chemical reactions, such as a radical addition followed by intramolecular cyclization to afford the important pyrazole skeleton in good to excellent yields under mild conditions with wide group tolerance .Physical And Chemical Properties Analysis
The physical form of “3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid” is a solid . The molecular weight of this compound is 219.04 .Scientific Research Applications
Synthesis of Biologically Active Compounds
Pyrazole derivatives are known to be used in the synthesis of various pharmaceutical and biologically active compounds, including inhibitors .
Coordination Chemistry
They serve as precursors to a variety of ligands widely studied in coordination chemistry .
Biological Properties
Pyrazoles exhibit a range of biological properties such as antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal activities .
Antileishmanial and Antimalarial Activities
Compounds bearing pyrazole structures have shown potent antileishmanial and antimalarial activities .
Insecticidal Compounds
Pyrazoles have been produced as insecticidal compounds with efficacy against certain insect species .
Catalyst in Chemical Synthesis
They have been used in chemical synthesis processes, such as the regioselective synthesis of substituted pyrazoles .
Safety and Hazards
“3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water if it comes into contact with skin, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid involves the bromination of 1,5-dimethyl-1H-pyrazole-4-carboxylic acid using bromine in acetic acid. The resulting product is then purified and characterized.", "Starting Materials": [ "1,5-dimethyl-1H-pyrazole-4-carboxylic acid", "Bromine", "Acetic acid" ], "Reaction": [ "Step 1: Dissolve 1,5-dimethyl-1H-pyrazole-4-carboxylic acid in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: Continue stirring for 2 hours at room temperature.", "Step 4: Pour the reaction mixture into ice-cold water and collect the precipitate by filtration.", "Step 5: Wash the precipitate with water and dry it under vacuum.", "Step 6: Purify the product by recrystallization from a suitable solvent.", "Step 7: Characterize the product using spectroscopic techniques such as NMR and IR." ] } | |
CAS RN |
1783991-08-1 |
Molecular Formula |
C6H7BrN2O2 |
Molecular Weight |
219 |
Purity |
95 |
Origin of Product |
United States |
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